[(1-Ethyl-5-methyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine

Specification

• Molecular Formula: C7H14N4
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 1-(1-ethyl-5-methyltriazol-4-yl)-N-methylmethanamine
• Standard InChI: InChI=1S/C7H14N4/c1-4-11-6(2)7(5-8-3)9-10-11/h8H,4-5H2,1-3H3
• Standard InChI Key: ZIOJYQWIMGCMPP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(N=N1)CNC)C

Introduction

[Introduction to (1-Ethyl-5-methyl-1H-1,2,3-triazol-4-yl)methylamine](pplx://action/followup)

(1-Ethyl-5-methyl-1H-1,2,3-triazol-4-yl)methylamine is a nitrogen-containing heterocyclic compound belonging to the class of 1,2,3-triazoles. These compounds are characterized by a five-membered ring structure containing three nitrogen atoms, which contributes to their stability and versatility in chemical reactions. The specific compound features a triazole ring substituted with ethyl and methyl groups, along with a methylamine moiety, making it relevant in various chemical and biological contexts.

Synthesis Methods

The synthesis of (1-Ethyl-5-methyl-1H-1,2,3-triazol-4-yl)methylamine typically involves "click" chemistry, specifically the copper(I)-catalyzed azide-alkyne cycloaddition reaction. This method is known for its efficiency and regioselectivity. In industrial settings, continuous flow reactors may be used to scale up production, enhancing safety and control over reaction conditions.

Applications and Biological Activities

Compounds containing triazole rings, like (1-Ethyl-5-methyl-1H-1,2,3-triazol-4-yl)methylamine, exhibit various biological activities. These include potential roles in medicinal chemistry and material science due to their ability to form stable complexes with metal ions and interact with biological systems.

Potential Applications

• Medicinal Chemistry: The compound's ability to interact with metal ions and its biological activity make it a candidate for drug development.

• Material Science: The triazole moiety can be used in the design of materials with specific properties.

Comparison with Similar Compounds

Several compounds share structural similarities with (1-Ethyl-5-methyl-1H-1,2,3-triazol-4-yl)methylamine. Notable examples include:

Compound Name	Structure	Unique Features
(1-Ethyl-1H-1,2,3-triazol-4-yl)methylamine	Lacks methyl substitution on the triazole ring	Reduced lipophilicity compared to the methyl-substituted version
(5-Cyclobutyl-1H-1,2,3-triazol-4-yl)methylamine	Contains a cyclobutyl group	Enhances lipophilicity, potentially altering biological activity
(5-Methylthio-1H-1,2,3-triazol-4-yl)methylamine	Features a methylthio group	May alter biological activity due to the sulfur-containing substituent